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Compound of Interest

Compound Name: Calcium carbonate hexahydrate

Cat. No.: B093592

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the single
crystal X-ray diffraction (XRD) analysis of synthetic ikaite (CaCOs-6H20). lkaite, a metastable
hydrated calcium carbonate, is of significant interest in various fields, including geology, climate
science, and materials science. Its instability at ambient temperatures presents unique
challenges for its synthesis and structural characterization. This document outlines the
necessary procedures to successfully synthesize, handle, and analyze single crystals of ikaite.

Data Presentation

The crystallographic data for synthetic ikaite, determined by single crystal XRD at low
temperatures, are summarized in the tables below. This data provides fundamental insights into
the molecular structure and bonding of this hydrated carbonate.

Table 1: Crystal Data and Structure Refinement for Synthetic Ikaite
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Parameter Value
Empirical Formula CaCO0s3:6H20
Formula Weight 208.17 g/mol

Temperature 223(2) K (-50 °C)
Wavelength 0.71073 A
Crystal System Monoclinic
Space Group C2/c

Unit Cell Dimensions

a 8.8134(1) A
b 8.3108(1) A
c 11.0183(1) A
a 90°

B 110.418(1)°
y 90°

Volume 756.3(1) A3
z 4

Density (calculated) 1.829 g/cm3

Note: Data obtained from low-temperature single-crystal X-ray diffraction studies.[1]

Experimental Protocols

The successful single crystal analysis of synthetic ikaite hinges on careful execution of its

synthesis, handling, and data collection, all at low temperatures to prevent its decompaosition.

Protocol 1: Synthesis of Ikaite Single Crystals via Gel

Diffusion
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This protocol describes a method for growing ikaite crystals using a single diffusion silica gel
technique, which provides a stable medium for slow crystal growth.

Materials:

e Sodium silicate solution (NazSiOs)

e Calcium chloride (CaClz2) solution (e.g., 1 M)

» Deionized water

e Test tubes

o Parafilm

» Refrigerator or cold room maintained at approximately 4 °C
Procedure:

o Prepare Silica Gel: In a test tube, prepare a silica gel by mixing a sodium silicate solution
with a dilute acid. The gelling process should be slow to ensure a uniform matrix.

« Introduce Calcium Chloride: Once the gel has set, carefully overlay the gel with a solution of
calcium chloride.

 Incubation: Seal the test tube with parafilm and store it in a refrigerator or cold room at a
constant temperature of around 4 °C. It is crucial to avoid temperature fluctuations and
mechanical disturbances.

o Crystal Growth: Ikaite crystals will grow slowly within the gel matrix over a period of days to
weeks. The diffusion-controlled process allows for the formation of well-ordered single
crystals.

o Harvesting Crystals: Once crystals of suitable size (approximately 0.1-0.3 mm) are observed,
they must be harvested at low temperature. This can be done by carefully excavating the
crystal from the gel using a cryo-cooled spatula or needle.
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Protocol 2: Crystal Mounting and Handling for Low-
Temperature XRD

Due to the thermal instability of ikaite, mounting the crystal for XRD analysis must be

performed at low temperatures.

Materials:

Cryo-loop (e.g., nylon loop)

Cryoprotectant oil (e.g., Paratone-N)
Low-temperature mounting stage or cold block
Liquid nitrogen

Cryo-tongs

Procedure:

Pre-cool all tools: The cryo-loop, mounting pin, and any tools that will come into contact with
the crystal should be pre-cooled in a stream of cold nitrogen gas or by brief immersion in
liquid nitrogen.

Prepare the Crystal: Under a microscope equipped with a cold stage, place a drop of
cryoprotectant oil. Transfer the harvested ikaite crystal into the oil. The oil prevents the
formation of ice on the crystal and protects it from dehydration.

Mount the Crystal: Using the pre-cooled cryo-loop, carefully scoop the ikaite crystal out of
the oil. The surface tension of the oil will help the crystal adhere to the loop.

Flash-Cooling: Immediately transfer the loop with the crystal to the goniometer head of the
diffractometer, which is maintained at the data collection temperature (e.g., -50 °C) by a
cryostream. This rapid cooling vitrifies the surrounding oil and preserves the crystal structure.

Protocol 3: Low-Temperature Single Crystal X-ray
Diffraction Data Collection
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Data collection should be performed on a single-crystal X-ray diffractometer equipped with a
low-temperature device.

Instrument Settings (Example):

« X-ray Source: Mo Ka radiation (A = 0.71073 A)
e Detector: CCD or CMOS detector

o Temperature: 223 K (-50 °C)

» Data Collection Strategy: A combination of w and ¢ scans to ensure complete data
coverage.

o Exposure Time: Dependent on crystal size and diffracting power.
Procedure:

o Center the Crystal: After mounting, carefully center the crystal in the X-ray beam using the
diffractometer's centering camera and software.

o Unit Cell Determination: Collect a few initial frames to determine the unit cell parameters and
crystal system.

o Data Collection: Execute a full data collection run using an optimized strategy to collect a
complete set of diffraction data with adequate redundancy and resolution.

» Data Processing: Process the collected diffraction images to integrate the reflection
intensities, perform corrections for Lorentz and polarization factors, and apply an absorption
correction if necessary.

e Structure Solution and Refinement: Solve the crystal structure using direct methods or
Patterson synthesis and refine the atomic positions, and displacement parameters against
the experimental data.

Visualizations
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Logical Workflow for Single Crystal Analysis of
Synthetic Ikaite

The following diagram illustrates the logical progression of steps involved in the single crystal

analysis of synthetic ikaite, from synthesis to final data analysis.
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Caption: Workflow from synthesis to analysis of synthetic ikaite.
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This comprehensive guide provides the necessary framework for the successful single crystal
analysis of the metastable mineral, synthetic ikaite. Adherence to low-temperature conditions
throughout the experimental process is paramount to obtaining high-quality structural data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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